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Abstract
This guide details the protocol for activating the Stimulator of Interferon Genes (STING)

pathway using 2'3'-cGAMP disodium. Unlike upstream DNA sensing by cGAS, the use of

cGAMP directly activates STING, allowing for precise dissection of the downstream signaling

cascade (TBK1-IRF3-IFN). This protocol prioritizes the Digitonin Permeabilization Method, a

gold-standard technique that bypasses variable membrane transporters (e.g., SLC19A1),

ensuring consistent cytosolic delivery and robust activation even in transporter-deficient cell

lines.

Introduction & Mechanism[1][2][3][4][5][6][7]
The cGAS-STING Axis
The cGAS-STING pathway is the primary cytosolic DNA sensing mechanism in mammalian

cells.[1] Upon binding double-stranded DNA (dsDNA), cGAS (cyclic GMP-AMP synthase)

catalyzes the synthesis of 2'3'-cyclic GMP-AMP (2'3'-cGAMP) from ATP and GTP.

Critical Distinction: Mammalian cGAS produces 2'3'-cGAMP (containing a unique 2'-5'

phosphodiester linkage), which binds human STING with significantly higher affinity (
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nM) than bacterial 3'3'-cGAMP or other cyclic dinucleotides (CDNs). Therefore, 2'3'-cGAMP
disodium is the required reagent for physiologically relevant human STING activation studies.

The Permeability Challenge
cGAMP is a negatively charged dinucleotide and does not passively cross the plasma

membrane.[2] While some immune cells (e.g., monocytes) express the folate transporter

SLC19A1 which imports cGAMP, expression levels vary widely between cell lines and donors.

[3]

Direct Addition: Relies on endogenous transporters; requires high concentrations (10–100

µg/mL).

Digitonin Permeabilization: Uses a mild detergent to transiently pore the membrane, allowing

direct cytosolic entry; effective at nanomolar concentrations (10–100 nM). This is the

recommended method for mechanistic studies.

Pathway Visualization
The following diagram illustrates the signaling cascade activated by cGAMP.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.researchgate.net/publication/333252953_SLC19A1_Is_an_Importer_of_the_Immunotransmitter_cGAMP
https://pmc.ncbi.nlm.nih.gov/articles/PMC6711396/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10786847?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2'3'-cGAMP
(Exogenous)

STING (Dimers)
[Endoplasmic Reticulum]

Binds (Kd ~4nM)

STING (Oligomers)
[Golgi Apparatus]

Translocation &
Palmitoylation

TBK1
(Kinase)

Recruits

IRF3
(Inactive)

Recruits via p-S366

NF-κB Pathway

ActivatesPhosphorylates S366

Phosphorylates

p-IRF3 (S386)
(Active Dimer)

Dimerization

Nucleus

Translocates

Translocates

Type I IFNs
(IFN-β mRNA)

Transcription

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b10786847/docs?utm_src=pdf-body-img#application-note-in-vitro-sting-activation-assay-using-cgamp-disodium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10786847?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: The cGAMP-STING signaling axis. Exogenous cGAMP binds ER-resident STING,

triggering translocation to the Golgi, recruitment of TBK1, and phosphorylation of IRF3, leading

to IFN-β gene expression.[4][1]

Experimental Design
Cell Models

Cell Line Type STING Status
Transporter
Status

Recommended
Use

THP-1
Human

Monocyte

High

Endogenous
High (SLC19A1)

Standard model;

robust IFN

response.

RAW 264.7
Mouse

Macrophage

High

Endogenous
Moderate

Mouse STING

studies.

HEK293T Human Kidney Deficient Low

Negative control

or

overexpression

host.

BJ-5ta
Human

Fibroblast
Moderate Low

Non-immune cell

signaling.

Reagent Preparation
Reagent: 2'3'-cGAMP Disodium Salt (ensure purity >95%).

Reconstitution: Dissolve lyophilized cGAMP in Endotoxin-Free Water (not PBS initially) to a

stock concentration of 1 mg/mL (approx. 1.5 mM).

Note: cGAMP is stable in water at -20°C for 6-12 months. Avoid repeated freeze-thaw

cycles.

Working Solutions: Dilute in the specific permeabilization buffer immediately before use.

Detailed Protocol: Digitonin Permeabilization
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This method is superior for kinetic studies and dose-response accuracy because it

synchronizes the entry of cGAMP into the cytosol.

Materials
Digitonin: High purity. Prepare a 50 mg/mL stock in DMSO or ethanol.

Permeabilization Buffer: 50 mM HEPES (pH 7.0), 100 mM KCl, 3 mM MgCl₂, 0.1 mM DTT,

85 mM Sucrose, 0.2% BSA, 1 mM ATP, 0.1 mM GTP.

Cell Culture Media: RPMI or DMEM + 10% FBS (Heat Inactivated).

Step-by-Step Workflow
Step 1: Cell Preparation

Seed cells (e.g., THP-1) at 3–5 × 10⁵ cells/mL in 6-well plates (2 mL/well) or 96-well plates

(100 µL/well).

Differentiation (Optional): For THP-1, treat with 50–100 nM PMA for 3 hours, then wash and

rest for 24 hours to differentiate into macrophage-like cells.

Step 2: Permeabilization Mix Preparation
Create the "Stimulation Mix" in Permeabilization Buffer. You need a 2X concentration of both

cGAMP and Digitonin if adding to suspension cells, or 1X if replacing media on adherent cells.

Digitonin Concentration: Optimization is required.

THP-1 / RAW 264.7: 5–10 µg/mL.[5]

HEK293:[6][7] 10–20 µg/mL.[5]

cGAMP Concentration: 10 nM – 1000 nM (Standard dose: 100 nM).

Step 3: Pulsed Stimulation
Wash: Aspirate media from adherent cells and wash 1x with warm PBS.

Permeabilize: Add the Permeabilization Buffer containing cGAMP + Digitonin.
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Volume: 500 µL per well (6-well plate).

Incubate: Place at 37°C for 30 minutes.

Critical: Do not exceed 30 minutes. Prolonged digitonin exposure induces cell death.

Wash & Chase: Aspirate the buffer carefully. Wash 2x with warm complete culture media to

remove extracellular cGAMP and digitonin.

Incubate: Add fresh complete media and return to incubator.

Step 4: Harvest Time Points
1–3 Hours: Phosphorylation analysis (Western Blot for p-IRF3, p-TBK1, p-STING).

16–24 Hours: Gene expression (RT-qPCR, Luciferase) or cytokine release (ELISA).

Visual Protocol Workflow
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Caption: Workflow for Digitonin-permeabilized cGAMP stimulation. The 30-minute pulse is

critical for cytosolic delivery without toxicity.

Data Analysis & Expected Results
Western Blotting (Early Signaling)
Target the phosphorylation sites to confirm activation.
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p-STING (Ser366): The hallmark of STING activation.

p-IRF3 (Ser386/396): Downstream effector.

p-TBK1 (Ser172): The kinase responsible for IRF3 activation.

Self-Validation Check: If p-IRF3 is observed but p-STING is absent, check for off-target effects

or antibody specificity. If total STING levels decrease after 4-6 hours, this is normal

(degradation via autophagy).

Luciferase Reporter (Functional Output)
For THP-1-Dual™ or ISG-Lucia™ cells:

Measure luminescence in the supernatant after 24 hours.

Fold Induction: Expect >50-fold induction with 100 nM cGAMP (Digitonin method) or 10

µg/mL (Direct addition).

Troubleshooting Guide
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Issue Probable Cause Solution

High Cell Death
Digitonin concentration too

high or exposure too long.

Titrate digitonin (try 2, 5, 10

µg/mL). Limit exposure to

exactly 30 mins.

No Activation (Western) cGAMP degradation.

ENPP1 in FBS degrades

cGAMP. Ensure heat-

inactivation of FBS or use

serum-free media during the

short pulse step.

High Background
Constitutive STING activation

(rare) or DNA contamination.

Use a STING-knockout line as

a negative control. Ensure

cGAMP stock is DNA-free.

Variable Response Cell density effects.

STING signaling is density-

dependent. Plate cells at

consistent confluency (70-

80%).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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